Cas no 1258641-36-9 (1-(1-methyltetrazol-5-yl)piperidin-4-amine;hydrochloride)

• Product Name: 1-(1-methyltetrazol-5-yl)piperidin-4-amine;hydrochloride
• CAS No: 1258641-36-9
• MF: C₇H₁₅ClN₆
• MW: 218.687198877335
• CID: 5098775
• Update Time: 2025-10-22

1-(1-methyltetrazol-5-yl)piperidin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidin-4-amine hydrochloride
• 1-(1-Methyl-1h-tetrazol-5-yl)piperidin-4-amine hydrochloride
• 1-(1-methyltetrazol-5-yl)piperidin-4-amine;hydrochloride

• Inchi： 1S/C7H14N6.ClH/c1-12-7(9-10-11-12)13-4-2-6(8)3-5-13;/h6H,2-5,8H2,1H3;1H
• InChI Key： SWOLZFDRXDGBLI-UHFFFAOYSA-N
• SMILES： CN1N=NN=C1N1CCC(N)CC1.Cl

Additional information on 1-(1-methyltetrazol-5-yl)piperidin-4-amine;hydrochloride

Comprehensive Overview of 1-(1-methyltetrazol-5-yl)piperidin-4-amine hydrochloride (CAS No. 1258641-36-9)

1-(1-methyltetrazol-5-yl)piperidin-4-amine hydrochloride (CAS No. 1258641-36-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrazole and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold, which makes it a valuable candidate for designing novel therapeutic agents.

The structural features of 1-(1-methyltetrazol-5-yl)piperidin-4-amine hydrochloride include a methyltetrazole group attached to a piperidine ring, which is further functionalized with an amine group. This configuration contributes to its versatility in medicinal chemistry, enabling interactions with various biological targets. The hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes. These properties align with current trends in small-molecule drug development, where researchers prioritize compounds with improved pharmacokinetic profiles.

In recent years, the demand for heterocyclic compounds like 1-(1-methyltetrazol-5-yl)piperidin-4-amine hydrochloride has surged due to their relevance in addressing drug-resistant infections and chronic diseases. This compound’s potential as a central nervous system (CNS) modulator has also been explored, given the growing focus on neurological disorders such as Alzheimer’s and Parkinson’s diseases. Additionally, its molecular stability and synthetic accessibility make it a preferred choice for high-throughput screening campaigns.

From a synthetic chemistry perspective, CAS No. 1258641-36-9 is often utilized as a building block for more complex structures. Its amine functionality allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This approach is critical in modern precision medicine, where tailored therapeutics are designed to target specific pathways. The compound’s compatibility with click chemistry techniques further expands its utility in bioconjugation and probe development.

Environmental and green chemistry considerations are also driving interest in 1-(1-methyltetrazol-5-yl)piperidin-4-amine hydrochloride. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, aligning with global initiatives for eco-friendly pharmaceutical production. This focus on sustainability resonates with the increasing consumer and regulatory demand for green solvents and catalysts in industrial processes.

In summary, 1-(1-methyltetrazol-5-yl)piperidin-4-amine hydrochloride (CAS No. 1258641-36-9) represents a multifaceted compound with broad applications in drug discovery, biochemical research, and material science. Its structural versatility, combined with its potential therapeutic benefits, positions it as a key player in advancing innovative medical solutions. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow exponentially.